4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 335215-56-0
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 4-ethyl-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-16-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,14,17)
• Standard InChI Key: GNAJXKMTYGQCMD-UHFFFAOYSA-N
• SMILES: CCN1C(=NNC1=S)COC2=CC=C(C=C2)C
• Canonical SMILES: CCN1C(=NNC1=S)COC2=CC=C(C=C2)C

Introduction

4-Ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol is a synthetic organic compound belonging to the triazole class of chemicals. It is characterized by its molecular formula $C_{12}H_{15}N_{3}OS$ and molecular weight of 249.33 g/mol. This compound is primarily used in research settings and is not approved for medical use.

Synthesis Methods

The synthesis of 4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol typically involves a multi-step process. It begins with the reaction of 4-methylphenol with ethyl bromoacetate to form an intermediate ester. This ester is then converted into a hydrazide by reacting it with hydrazine hydrate. The final step involves cyclization to form the triazole ring.

Biological and Chemical Applications

This compound is primarily used in research for its potential biological activities. It has been studied for its antimicrobial properties, although specific data on its efficacy against various pathogens is limited. In chemical applications, it serves as a building block for synthesizing more complex molecules due to its reactive functional groups.

Research Findings

Research on 4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol is ongoing, focusing on its potential as a precursor for pharmaceuticals and materials science applications. The compound's ability to form disulfide bonds with proteins suggests it could modulate biological functions, making it a candidate for further investigation in medicinal chemistry.

Industrial and Environmental Considerations